Cas no 1934508-63-0 (2-Bromo-1-methylpyridin-4(1H)-one)
2-Bromo-1-methylpyridin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-methylpyridin-4(1H)-one
- 2-Bromo-1-methyl-4(1H)-pyridinone
- 4(1H)-Pyridinone, 2-bromo-1-methyl-
- C73679
- 1934508-63-0
-
- Inchi: InChI=1S/C6H6BrNO/c1-8-3-2-5(9)4-6(8)7/h2-4H,1H3
- InChI Key: CBMDWISCAGVICO-UHFFFAOYSA-N
- SMILES: CN1C=CC(=O)C=C1Br
Computed Properties
- Exact Mass: 186.96328g/mol
- Monoisotopic Mass: 186.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.3Ų
2-Bromo-1-methylpyridin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029195860-5g |
2-Bromo-1-methylpyridin-4(1H)-one |
1934508-63-0 | 95% | 5g |
$928.62 | 2023-09-02 | |
| Alichem | A029195860-10g |
2-Bromo-1-methylpyridin-4(1H)-one |
1934508-63-0 | 95% | 10g |
$1340.00 | 2023-09-02 | |
| Alichem | A029195860-25g |
2-Bromo-1-methylpyridin-4(1H)-one |
1934508-63-0 | 95% | 25g |
$2484.36 | 2023-09-02 | |
| 1PlusChem | 1P01FSNJ-100mg |
2-Bromo-1-methylpyridin-4(1H)-one |
1934508-63-0 | 95% | 100mg |
$281.00 | 2024-06-17 | |
| 1PlusChem | 1P01FSNJ-250mg |
2-Bromo-1-methylpyridin-4(1H)-one |
1934508-63-0 | 95% | 250mg |
$475.00 | 2024-06-17 | |
| 1PlusChem | 1P01FSNJ-1g |
2-Bromo-1-methylpyridin-4(1H)-one |
1934508-63-0 | 95% | 1g |
$1166.00 | 2024-06-17 | |
| Crysdot LLC | CD11373377-1g |
2-Bromo-1-methylpyridin-4(1H)-one |
1934508-63-0 | 95+% | 1g |
$127 | 2024-07-18 | |
| Crysdot LLC | CD11373377-5g |
2-Bromo-1-methylpyridin-4(1H)-one |
1934508-63-0 | 95+% | 5g |
$508 | 2024-07-18 |
2-Bromo-1-methylpyridin-4(1H)-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-Bromo-1-methylpyridin-4(1H)-one
Introduction to 2-Bromo-1-methylpyridin-4(1H)-one (CAS No. 1934508-63-0)
2-Bromo-1-methylpyridin-4(1H)-one, identified by its Chemical Abstracts Service (CAS) number 1934508-63-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic brominated derivative of pyridine has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both bromine and a methyl group on the pyridine ring imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The compound’s molecular structure consists of a six-membered aromatic ring with nitrogen at one position, substituted with a bromine atom at the 2-position and a methyl group at the 1-position. Additionally, there is a carbonyl group at the 4-position, forming a pyridinone core. This configuration allows for multiple reaction pathways, including nucleophilic substitution, metal-catalyzed cross-coupling, and functional group transformations, which are pivotal in drug discovery and development.
In recent years, 2-Bromo-1-methylpyridin-4(1H)-one has been extensively studied for its role in synthesizing biologically active molecules. Its bromine substituent makes it an ideal candidate for Suzuki-Miyaura or Buchwald-Hartwig coupling reactions, enabling the construction of carbon-carbon or carbon-nitrogen bonds with precision. These reactions are fundamental in creating complex scaffolds found in many modern pharmaceuticals.
One of the most compelling areas of research involving 2-Bromo-1-methylpyridin-4(1H)-one is its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyridinone core, researchers can fine-tune the interactions between the compound and kinase active sites. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases by binding to their ATP-binding pockets. The bromine atom can be further functionalized to introduce additional pharmacophores, enhancing binding affinity and selectivity.
Another notable application is in the synthesis of antiviral agents. The structural motif of 2-Bromo-1-methylpyridin-4(1H)-one has been explored in developing inhibitors targeting viral proteases and polymerases. The carbonyl group at the 4-position can be modified to mimic natural substrates or transition states, thereby disrupting viral replication cycles. Recent advancements in computational chemistry have enabled virtual screening of derivatives based on this scaffold, accelerating the discovery process.
The compound’s reactivity also extends to its role as a precursor in material science. For example, it can be used to synthesize metal-organic frameworks (MOFs) or coordination polymers, where its nitrogen and oxygen donor atoms facilitate coordination with transition metals. These materials have potential applications in catalysis, gas storage, and separation technologies.
From a synthetic chemistry perspective, 2-Bromo-1-methylpyridin-4(1H)-one serves as a versatile building block. Its halogenated nature allows for palladium-catalyzed coupling reactions with aryl halides or alkynes, while the methyl group can undergo various transformations such as oxidation or reduction. This flexibility makes it indispensable in multi-step synthetic routes toward complex target molecules.
Regulatory considerations are also important when handling 2-Bromo-1-methylpyridin-4(1H)-one. While not classified as a hazardous material under standard definitions, proper laboratory protocols must be followed to ensure safety during handling and storage. Good manufacturing practices (GMP) guidelines are particularly relevant when scaling up synthesis for pharmaceutical applications.
The future prospects of 2-Bromo-1-methylpyridin-4(1H)-one are promising, with ongoing research exploring novel synthetic methodologies and expanding its utility across different domains. Advances in green chemistry may also influence how this compound is produced and utilized, emphasizing sustainable practices and minimal waste generation.
In conclusion,2-Bromo-1-methylpyridin-4(1H)-one (CAS No. 1934508-63-0) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features enable diverse applications, from drug development to advanced materials engineering. As research continues to uncover new possibilities, this compound will undoubtedly remain a cornerstone in scientific innovation.
1934508-63-0 (2-Bromo-1-methylpyridin-4(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)